Cas no 925441-35-6 (4-Fluoro-2,6-dimethylbenzaldehyde)

• Product Name: 4-Fluoro-2,6-dimethylbenzaldehyde
• CAS No: 925441-35-6
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD03701054
• CID: 998639
• PubChem ID: 40423753
• Update Time: 2025-06-08

4-Fluoro-2,6-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2,6-dimethylbenzaldehyde
• 2,6-DIMETHYL-4-FLUOROBENZALDEHYDE
• DTXSID10654093
• SCHEMBL753448
• EN300-2038361
• 925441-35-6
• RXQBKDVANYJVPW-UHFFFAOYSA-N
• AS-33054
• AB93162
• A856385
• CS-0110626
• AKOS022171825
• FT-0692479
• Z1255383671
• MFCD03701054
• 4-Fluoro-2,6-dimethyl-benzaldehyde

• MDL： MFCD03701054
• Inchi： 1S/C9H9FO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-5H,1-2H3
• InChI Key： RXQBKDVANYJVPW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C=O)=C(C)C=1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

4-Fluoro-2,6-dimethylbenzaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Fluoro-2,6-dimethylbenzaldehyde

Recent Advances in the Application of 4-Fluoro-2,6-dimethylbenzaldehyde (CAS: 925441-35-6) in Chemical Biology and Pharmaceutical Research

4-Fluoro-2,6-dimethylbenzaldehyde (CAS: 925441-35-6) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most notable applications of 4-Fluoro-2,6-dimethylbenzaldehyde is its use as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for kinase enzymes involved in cancer cell proliferation. The fluorine substitution at the 4-position enhances the metabolic stability and bioavailability of the resulting compounds, making them more suitable for in vivo applications.

In addition to its role in drug discovery, 4-Fluoro-2,6-dimethylbenzaldehyde has also been employed in the development of fluorescent probes for biological imaging. Researchers have exploited its aldehyde functionality to conjugate with various fluorophores, enabling the visualization of cellular processes in real-time. A recent study in ACS Chemical Biology showcased the use of this compound in the design of a turn-on fluorescent probe for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.

The synthetic versatility of 4-Fluoro-2,6-dimethylbenzaldehyde has further been demonstrated in the construction of heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. A 2024 report in Organic Letters detailed a novel multicomponent reaction utilizing this compound to generate pyrazole and pyrimidine derivatives with promising antimicrobial activity. These findings underscore the potential of 4-Fluoro-2,6-dimethylbenzaldehyde as a cornerstone in medicinal chemistry.

Despite its promising applications, challenges remain in the large-scale production and purification of 4-Fluoro-2,6-dimethylbenzaldehyde. Recent advancements in continuous flow chemistry have addressed some of these issues, as evidenced by a 2023 publication in Green Chemistry. The study reported an efficient, solvent-free synthesis route that minimizes waste and improves yield, aligning with the principles of sustainable chemistry.

In conclusion, 4-Fluoro-2,6-dimethylbenzaldehyde (CAS: 925441-35-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and synthetic flexibility make it an indispensable intermediate for the development of novel therapeutics and diagnostic tools. Future research should focus on optimizing its synthetic routes and exploring its potential in emerging areas such as targeted drug delivery and personalized medicine.